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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

For Researchers, Scientists, and Chemical Industry Professionals

This technical guide provides a comprehensive overview of Naphthol Carmine FBB, a synthetic

organic pigment widely known in the industry as Pigment Red 146. This document details its

chemical identity, physicochemical properties, and primary industrial applications, presenting

data in a clear and accessible format for technical audiences.

Chemical Identification
Naphthol Carmine FBB is the common trade name for the organic compound scientifically

identified as Pigment Red 146.[1][2][3] It belongs to the monoazo class of pigments.[3][4]
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Identifier Value

Common Name Naphthol Carmine FBB

Synonyms
Permanent Carmine FBB, Fast Red FBB, Fast

Pink FBB, C.I. Pigment Red 146[1][3][5]

C.I. Name Pigment Red 146[2][3][4]

C.I. Number 12485[1][3][4]

CAS Number 5280-68-2[1][2][3][4][6]

EU Number 226-103-2[1][3]

Chemical Formula C₃₃H₂₇ClN₄O₆[1]

IUPAC Name

N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-

[[2-methoxy-5-[(phenylamino)-

carbonyl]phenyl]azo]-2-

Naphthalenecarboxamide[5]

Molecular Weight 611.04 g/mol [1][5]

Physicochemical Properties
Naphthol Carmine FBB is a bluish-red pigment powder.[2][7] It is known for its good overall

fastness properties, making it a versatile pigment in various applications.[8][9] It is insoluble in

water.[10]

Quantitative Data
The following table summarizes the key quantitative properties of Naphthol Carmine FBB. The

values represent a range or average compiled from various technical data sheets.
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Property Value Unit

Density 1.34 - 1.6 g/cm³[2][5][11]

Oil Absorption 40 - 69 ml/100g[1][2][6]

pH Value (10% slurry) 6.0 - 7.5 -[1][2][6]

Heat Resistance 180 - 220 °C[2][6]

Specific Surface Area 36 m²/g[5][11]

Fastness and Resistance Properties
The fastness properties of a pigment indicate its resistance to fading or bleeding under various

conditions. The following data is rated on a scale of 1 to 5 (unless otherwise specified), where 1

is poor and 5 is excellent.

Property Rating

Lightfastness

    - Full Tint 7 (Scale 1-8)[12]

    - Reduced Tint 6 (Scale 1-8)[12]

Resistance

    - Water 4 - 5[2][6][12]

    - Oil 5[2][6][12]

    - Acid 4 - 5[2][6][12]

    - Alkali 4 - 5[2][6][12]

    - Ethanol 5[12]

    - Xylene 5[12]

    - Methyl Ethyl Ketone 4[12]

Experimental Protocols and Biological Activity
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Naphthol Carmine FBB (Pigment Red 146) is an industrial pigment designed for coloration of

materials such as inks, coatings, and plastics. Its intended use is not within the realm of

biological research or drug development. Consequently, there are no established experimental

protocols for its use in biological assays, nor is it associated with any known signaling

pathways. The audience of researchers and scientists should note its application is in materials

science and industrial chemistry, not pharmacology or cell biology.

Industrial Applications
The robust performance characteristics of Naphthol Carmine FBB make it suitable for a range

of applications where high fastness and a specific bluish-red shade are required.[7]

Primary Applications Include:

Printing Inks: It is recommended for water-based, solvent-based, and UV-cured inks,

including offset, gravure, and flexographic printing.[5][11][13]

Coatings: Used in industrial coatings, water-based decorative paints, and powder coatings.

[2][3][11]

Plastics: Suitable for coloring rigid PVC and other plastics, offering good lightfastness.[11]

Textile Printing: Recommended for textile printing applications.[3][5][12]

Synthesis Workflow
As a monoazo pigment, the synthesis of Naphthol Carmine FBB follows a well-established

chemical process involving diazotization and azo coupling. The diagram below illustrates a

generalized workflow for this type of synthesis.
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Finishing
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(Diazo Component)

Diazonium Salt

Diazotization
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(NaNO₂ + HCl)

Naphthol Carmine FBB
(Crude Pigment)

Coupling Reaction

Coupling Component
(Naphthol Derivative)

Conditioning
(e.g., Heat Treatment, Milling)

Finished Pigment Red 146

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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